1-(Octyloxy)-4-(2,4,4-trimethylpentan-2-yl)benzene

• CAS No.: 111153-58-3
• Molecular Formula: C22H38O
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 1-octoxy-4-(2,4,4-trimethylpentan-2-yl)benzene
• InChI: InChI=1S/C22H38O/c1-7-8-9-10-11-12-17-23-20-15-13-19(14-16-20)22(5,6)18-21(2,3)4/h13-16H,7-12,17-18H2,1-6H3
• InChI Key: IBVPNYNWBMKPFS-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC1=CC=C(C=C1)C(C)(C)CC(C)(C)C
• Synonyms: 1-Octyloxy-4-(1,1,3,3-tetramethylbutyl)benzene

Description

1-(Octyloxy)-4-(2,4,4-trimethylpentan-2-yl)benzene, also known as this compound, is a useful research compound. Its molecular formula is C22H38O and its molecular weight is 318.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 700 ml of N,N-dimethylformamide were added 206 g of 4-t-octylphenol and 207 g of anhydrous potassium carbonate and the mixture was stirred at 50° C. To the mixture was added dropwise 251 g of 1-bromooctane and thereafter the mixture was stirred for 7 hours at 65° to 80° C. Then, after removing insoluble matter by filtration, water was added to the filtrate thus obtained and the product was extracted with ethyl acetate. The organic solvent layer was collected, washed with a saturated aqueous sodium chloride solution, dried on anhydrous magnesium sulfate, and concentrated under reduced pressure. The oily material thus obtained was distilled under reduced pressure (169°-172° C./0.05-0.06 mmHg) to provide 257 g (81% in yield) of 1-octyloxy-4-t-octylbenzene (Compound A).